Cas no 139478-58-3 (2-Butanol, 1-[3-(trifluoromethyl)phenoxy]-)
139478-58-3 structure
Product Name:2-Butanol, 1-[3-(trifluoromethyl)phenoxy]-
CAS No:139478-58-3
MF:C11H13F3O2
MW:234.214934110641
CID:1288127
PubChem ID:11379302
Update Time:2025-04-20
2-Butanol, 1-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, 1-[3-(trifluoromethyl)phenoxy]-
- 1-[3-(trifluoromethyl)phenoxy]butan-2-ol
- DTXSID90464071
- 1-(3-Trifluoromethylphenoxy)butan-2-ol
- 139478-58-3
- 1-(3-trifluoromethylphenoxy)-butan-2-ol
- 1-(3-Trifluoromethylphenoxy)-2-Butanol
- SCHEMBL4047162
-
- Inchi: 1S/C11H13F3O2/c1-2-9(15)7-16-10-5-3-4-8(6-10)11(12,13)14/h3-6,9,15H,2,7H2,1H3
- InChI Key: LKDLJNRBLNAIDF-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)OCC(CC)O)(F)F
Computed Properties
- Exact Mass: 234.08679
- Monoisotopic Mass: 234.08676414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
2-Butanol, 1-[3-(trifluoromethyl)phenoxy]- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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